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Compound of Interest

(Ethoxycarbonylmethyl)triphenylph
Compound Name:
osphonium bromide

Cat. No. B105958

An In-depth Technical Guide on (Ethoxycarbonylmethyl)triphenylphosphonium bromide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and spectral
properties of (Ethoxycarbonylmethyl)triphenylphosphonium bromide. It includes detailed
experimental protocols for its synthesis and its application in the Wittig reaction, a cornerstone
of modern organic synthesis for carbon-carbon bond formation.

Core Properties

(Ethoxycarbonylmethyl)triphenylphosphonium bromide, a quaternary phosphonium salt, is
a versatile reagent in organic chemistry.[1] It is primarily known as a precursor to a stabilized
phosphorus ylide used in the Wittig reaction.[1][2]

Physical Properties

The key physical properties of this compound are summarized in the table below. It typically
appears as a white to off-white or cream-colored crystalline powder.[1][3] It is known to be
soluble in water and hygroscopic in nature.[4][5]
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Property Value
Appearance White to off-white/cream crystalline powder

] ] 145-150 °C (with decomposition)[3][4], ~150°C
Melting Point B

(decomposition)[5], 158 °CJ[6]

Solubility Soluble in water[4][5]
Odor Odorless or faint, non-distinct odor[1]
Hygroscopicity Hygroscopic|[5]

Chemical and Spectroscopic Properties

This compound is stable under normal laboratory conditions. Its chemical identity is well-

defined by various spectroscopic methods.

Property

Value

Molecular Formula

C22H22BrO2P[1][2][ 7][8]

Molecular Weight 429.29 g/mol [8][9]
2-ethoxy-2-oxoethyl)-triphenylphosphanium

IUPAC Name ( ] Y y)-triphenylphosp
bromide[7]

CAS Number 1530-45-6[2][8]

InChl Key VIVZPTPOYCJFNI-UHFFFAOYSA-M[7]
CCOC(=0)C--INVALID-LINK--

SMILES

(C2=CC=CC=C2)C3=CC=CC=C3.[Br-][7]

1H NMR (400 MHz, CDCls) & (ppm)

7.89, 7.81, 7.70 (m, 15H, P(CeHs)3), 5.47 (d, 2H,
PCH?2), 4.03 (g, 2H, OCHzCHs), 1.05 (t, 3H,
OCH2CH3)[10]

13C NMR

Data available in spectral databases.[1][7]

Infrared (IR)

Data available in spectral databases (KBr disc,
nujol mull, ATR-IR).[1][7]
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Synthesis and Reaction Pathways

The primary application of (Ethoxycarbonylmethyl)triphenylphosphonium bromide is in the
synthesis of a,3-unsaturated esters and other alkenes via the Wittig reaction.

Synthesis of
(Ethoxycarbonylmethyl)triphenylphosphonium bromide

The compound is synthesized via a nucleophilic substitution reaction between
triphenylphosphine and ethyl bromoacetate.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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